Cas no 2446590-90-3 ([1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 6-ethyl-5-methyl-2-(4-morpholinyl)-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 6-ethyl-5-methyl-2-(4-morpholinyl)-
• CAS No: 2446590-90-3
• MF: C₁₂H₁₇N₅O₂
• MW: 263.295681715012
• MDL: MFCD31794349
• CID: 4780932
• Update Time: 2025-05-27

[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 6-ethyl-5-methyl-2-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 6-ethyl-5-methyl-2-(4-morpholinyl)-

• MDL： MFCD31794349
• Inchi： 1S/C12H17N5O2/c1-3-9-8(2)13-11-14-12(15-17(11)10(9)18)16-4-6-19-7-5-16/h3-7H2,1-2H3,(H,13,14,15)
• InChI Key： UTLYCKVKGXPGNJ-UHFFFAOYSA-N
• SMILES： C12N=C(N3CCOCC3)NN1C(=O)C(CC)=C(C)N=2

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 6-ethyl-5-methyl-2-(4-morpholinyl)-

Comprehensive Analysis of [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 6-ethyl-5-methyl-2-(4-morpholinyl)- (CAS No. 2446590-90-3)

The compound [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 6-ethyl-5-methyl-2-(4-morpholinyl)- (CAS No. 2446590-90-3) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolopyrimidine core substituted with ethyl, methyl, and morpholinyl groups, makes it a promising candidate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting specific enzymes or receptors involved in various biological pathways.

In recent years, the demand for novel triazolopyrimidine derivatives has surged, driven by their versatility in medicinal chemistry. The 6-ethyl-5-methyl-2-(4-morpholinyl)- substitution pattern on the [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one scaffold is particularly noteworthy, as it may enhance bioavailability and binding affinity. This has led to growing interest in its synthesis, characterization, and biological evaluation, with many scientists exploring its role in addressing unmet medical needs.

One of the key advantages of CAS No. 2446590-90-3 lies in its potential as a kinase inhibitor. Kinases are critical targets in cancer therapy, and the triazolopyrimidine framework has been widely studied for its ability to modulate kinase activity. The morpholinyl group, in particular, is known to improve solubility and pharmacokinetic properties, making this compound a valuable asset in the development of next-generation therapeutics. Researchers are also investigating its applications in inflammatory and metabolic disorders.

From a synthetic chemistry perspective, the preparation of [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 6-ethyl-5-methyl-2-(4-morpholinyl)- involves multi-step reactions, often starting from readily available precursors. Optimizing the yield and purity of this compound is a focal point for many laboratories, especially those engaged in high-throughput screening. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to streamline its production.

In the agrochemical sector, triazolopyrimidine derivatives are gaining traction due to their potential as fungicides and herbicides. The structural features of CAS No. 2446590-90-3, including the morpholinyl moiety, may contribute to its efficacy in plant protection. This aligns with the global trend toward sustainable agriculture and the need for environmentally friendly crop solutions.

As the scientific community continues to explore the properties of [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 6-ethyl-5-methyl-2-(4-morpholinyl)-, its commercial and academic relevance is expected to grow. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock its full potential. With ongoing advancements in computational modeling and AI-driven drug design, this compound could play a pivotal role in future breakthroughs.